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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

attention to safety protocols is paramount. The proper disposal of chemical waste, such as

ethylidenecyclohexane, is a critical component of laboratory safety and environmental

responsibility. This guide provides a comprehensive, step-by-step procedure for the safe

handling and disposal of ethylidenecyclohexane, ensuring the well-being of laboratory

personnel and compliance with regulatory standards.

Ethylidenecyclohexane is a flammable liquid and, as such, is classified as a hazardous

waste.[1] Improper disposal can lead to fire hazards, environmental contamination, and

potential legal liabilities. Therefore, adherence to established disposal protocols is not just a

best practice but a necessity.

Key Properties of Ethylidenecyclohexane
A thorough understanding of a chemical's properties is the foundation of its safe management.

Below is a summary of the key quantitative data for ethylidenecyclohexane.
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Property Value

Molecular Formula C8H14[2]

Molar Mass 110.20 g/mol [3]

Appearance Clear colorless liquid[4]

Density 0.822 g/mL at 25 °C[2][4]

Boiling Point 136 °C[2][4]

Flash Point 24 °C (75.2 °F) - closed cup[5]

UN Number 3295 (Flammable liquids, n.o.s.)[2]

Hazard Class 3 (Flammable Liquid)[3]

Safety Phrases

S16: Keep away from sources of ignition. S29:

Do not empty into drains. S33: Take

precautionary measures against static

discharges.[2]

Step-by-Step Disposal Protocol
The following experimental protocol outlines the detailed methodology for the proper disposal

of ethylidenecyclohexane.

1. Personal Protective Equipment (PPE): Before handling ethylidenecyclohexane, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Flame-resistant lab coat

Chemically resistant gloves (e.g., nitrile)

Closed-toe shoes

2. Waste Collection:
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Collect waste ethylidenecyclohexane in a designated, properly labeled, and leak-proof

container.[6]

The container should be made of a material compatible with flammable hydrocarbons, such

as glass or a suitable plastic or metal can.[1] For small quantities under 5 gallons, glass

bottles are often suitable, while larger quantities may require metal cans.[7]

Never use a container that previously held an incompatible chemical, particularly oxidizing

agents.[8]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste" and "Flammable Liquid."

The label must also include the full chemical name, "Ethylidenecyclohexane," and the

approximate concentration or volume of the waste.[6][7] Do not use abbreviations or

chemical formulas.[6]

4. Storage:

Keep the waste container tightly closed at all times, except when adding waste.[1][7]

Store the container in a designated, well-ventilated hazardous waste accumulation area,

away from heat, sparks, open flames, and other ignition sources.[4][9] This area should

ideally be a fire-rated cabinet.[6]

Ensure secondary containment is in place to capture any potential leaks or spills.[10]

Do not store with incompatible wastes, such as oxidizers.[6]

5. Disposal:

Ethylidenecyclohexane must not be poured down the drain or disposed of in regular trash.

[1][2]

Disposal must be handled through your institution's Environmental Health and Safety (EHS)

office or a licensed professional waste disposal service.[11][12]
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Follow your institution's specific procedures for requesting a hazardous waste pickup.[6]

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a suitable, closed container for disposal as hazardous waste.[8][13] Use

spark-proof tools during cleanup.[8]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ethylidenecyclohexane.
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Caption: Workflow for the safe disposal of ethylidenecyclohexane.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

ethylidenecyclohexane, fostering a secure research environment and protecting our shared

ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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